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Compound of Interest

Compound Name: 4-(Aminomethyl)piperidine

Cat. No.: B1205859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and hazard information for 4-
(Aminomethyl)piperidine (CAS No: 7144-05-0), a versatile building block in pharmaceutical

and chemical synthesis. Adherence to strict safety protocols is essential when handling this

compound due to its corrosive nature. This document summarizes key data, outlines

experimental procedures for safe handling, and provides visual guides for hazard recognition

and personal protection.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-(Aminomethyl)piperidine is

provided below. These properties are critical for safe handling, storage, and in the event of a

spill or fire.
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Property Value Reference(s)

Molecular Formula C₆H₁₄N₂ [1][2]

Molecular Weight 114.19 g/mol [1][3]

Appearance

White or colorless to almost

white or almost colorless

powder or lump

[2]

Melting Point 24-25 °C (lit.) [2][3][4]

Boiling Point 200 °C (lit.) [3][4]

92 °C / 9 mmHg [2]

Flash Point 78 °C (172.4 °F) - closed cup [3]

Density 0.952 g/mL [2]

Refractive Index n20/D 1.49 (lit.) [3]

n20/D 1.489 - 1.491 [2]

Hazard Identification and GHS Classification
4-(Aminomethyl)piperidine is classified as a hazardous chemical. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:
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Hazard
Class

Category
GHS
Pictogram

Signal
Word

Hazard
Statement

Reference(s
)

Skin

Corrosion/Irrit

ation

1B Corrosion Danger

H314:

Causes

severe skin

burns and

eye damage.

[1][3][5]

Serious Eye

Damage/Eye

Irritation

1 Corrosion Danger

H314:

Causes

severe skin

burns and

eye damage.

[1][3][5]

GHS Hazard Classification Breakdown

4-(Aminomethyl)piperidine Hazards

GHS Hazard Classes

4-(Aminomethyl)piperidine

Skin Corrosion/Irritation
(Category 1B)

Serious Eye Damage
(Category 1)

Signal Word: Danger

H314: Causes severe skin burns and eye damage.

Click to download full resolution via product page
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Caption: GHS hazard classification for 4-(Aminomethyl)piperidine.

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls
Ventilation: Always handle 4-(Aminomethyl)piperidine in a well-ventilated area. Use of a

chemical fume hood is strongly recommended to control exposure to vapors or dust.[6][7][8]

Local exhaust ventilation should be used to keep airborne levels below recommended

exposure limits.[8]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory for all personnel

handling this compound.[9] The selection of PPE should be based on a thorough risk

assessment of the specific procedures being performed.[9]

Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][8][9] Eye

protection must conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[6]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).[3][9] Double-gloving is

recommended.[9]

Body Protection: A lab coat or a disposable, long-sleeved gown that closes in the back is

required to prevent contamination of personal clothing.[8][9] For larger quantities or in

case of a spill, a full chemical-resistant suit may be necessary.[8]

Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate

cartridge for organic vapors and ammonia derivatives.[3][7] A fit-tested N95 respirator is the

minimum recommendation.[9]

Personal Protective Equipment (PPE) Selection Workflow
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PPE Selection for 4-(Aminomethyl)piperidine

Required Protection

Risk Assessment

Handling 4-(Aminomethyl)piperidine

Eye/Face Protection
(Goggles & Face Shield)

Skin Protection
(Gloves & Lab Coat/Gown)

Inhalation Risk?

Respiratory Protection
(Respirator as needed)

Yes

No Respirator Required
(with adequate ventilation)

No

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.

General Hygiene Practices
Wash hands thoroughly after handling and before eating, drinking, or smoking.[5][8]

Avoid contact with skin, eyes, and clothing.[6][7]

Do not breathe dust or vapors.[5][6]

Keep away from sources of ignition.[5][8]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7][8]

Store in a corrosives area.[6][7]
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Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
Exposure Route First-Aid Protocol Reference(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[5][6][8]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[5][6][7][8]

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Keep eye wide open while

rinsing. Seek immediate

medical attention.

[5][6][7][8]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[6][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or sand.[6][8][10] For large fires, use water spray, fog, or foam.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH5281914&productDescription=4-AMINOMETHL-1-BOC-PIPERID+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/L573_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH52725&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20CXZ080%20Piperidine.pdf
https://aksci.com/sds/L573_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH52725&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5281914&productDescription=4-AMINOMETHL-1-BOC-PIPERID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20CXZ080%20Piperidine.pdf
https://aksci.com/sds/L573_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH52725&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5281914&productDescription=4-AMINOMETHL-1-BOC-PIPERID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20CXZ080%20Piperidine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH52725&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20CXZ080%20Piperidine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH52725&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20CXZ080%20Piperidine.pdf
https://www.echemi.com/sds/4-aminomethyl-1-thien-2-ylmethylpiperidine-pd180630120230.html
https://www.peptide.com/custdocs/MSDS%20CXZ080%20Piperidine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).

[6][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][7][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[6][7] Wear appropriate personal

protective equipment (see section 3.2). Ensure adequate ventilation.[6][7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or groundwater systems.[5][6][7][8]

Methods for Containment and Cleaning Up:

For solids, sweep up and shovel into a suitable container for disposal. Avoid dust

formation.[6]

For liquids, soak up with inert absorbent material (e.g., sand, silica gel, acid binder,

universal binder, sawdust) and place in a suitable, closed container for disposal.[7]

Toxicology Information
Acute Effects: Causes severe burns to the skin, eyes, and mucous membranes.[6][7][8]

Material is extremely destructive to the tissue of the mucous membranes and upper

respiratory tract if inhaled.[8]

Chronic Effects: To the best of current knowledge, the chemical, physical, and toxicological

properties have not been thoroughly investigated.[11]

Disposal Considerations
Disposal of 4-(Aminomethyl)piperidine and its containers must be in accordance with local,

state, and federal regulations. The material can be disposed of by removal to a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[10] Do not

contaminate water, foodstuffs, feed, or seed by storage or disposal.[10]
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). Always consult the SDS for the most current and

detailed information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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